![molecular formula C21H21N3O2S B304097 2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-thien-3-yl-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide](/img/structure/B304097.png)
2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-thien-3-yl-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide
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Overview
Description
2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-thien-3-yl-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide, also known as THIQ, is a synthetic compound that has been extensively studied for its potential use in scientific research. THIQ is a heterocyclic compound that contains a quinoline ring system and a thienyl group. It has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for studying various biological processes.
Mechanism of Action
2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-thien-3-yl-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide exerts its effects by binding to and activating the dopamine D3 receptor. Activation of the D3 receptor leads to an increase in intracellular cAMP levels, which in turn leads to downstream signaling events. 2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-thien-3-yl-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide has been shown to have a high affinity for the D3 receptor, making it a potent agonist.
Biochemical and physiological effects:
2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-thien-3-yl-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide has been shown to have a variety of biochemical and physiological effects. In addition to its effects on the dopamine system, 2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-thien-3-yl-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide has been shown to have effects on other neurotransmitter systems, including the serotonin and norepinephrine systems. 2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-thien-3-yl-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide has also been shown to have effects on various physiological processes, including locomotor activity, feeding behavior, and drug-seeking behavior.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-thien-3-yl-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide in lab experiments is its potency and selectivity for the dopamine D3 receptor. This makes it a valuable tool for studying the role of the D3 receptor in various physiological processes. However, one limitation of using 2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-thien-3-yl-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide is its potential for off-target effects. 2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-thien-3-yl-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide has been shown to have effects on other neurotransmitter systems, which may complicate the interpretation of results.
Future Directions
There are several future directions for research involving 2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-thien-3-yl-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide. One area of interest is in the development of new compounds that are more selective for the dopamine D3 receptor. Another area of interest is in the use of 2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-thien-3-yl-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide in animal models of addiction and drug-seeking behavior. 2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-thien-3-yl-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide has been shown to have effects on these behaviors, and further research may lead to the development of new treatments for addiction. Finally, 2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-thien-3-yl-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide may also have potential as a therapeutic agent for the treatment of various neurological and psychiatric disorders.
Synthesis Methods
The synthesis of 2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-thien-3-yl-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide involves a multi-step process that begins with the reaction of 2,6-dimethylpyridine with 2-bromo-3-methylthiophene to form 2-methyl-6-(2-thienyl)pyridine. This intermediate is then reacted with 4-chloro-1,2,3,6-tetrahydro-2-methylquinoline-5-carboxylic acid to form 2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-thien-3-yl-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide.
Scientific Research Applications
2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-thien-3-yl-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide has been used extensively in scientific research as a tool to study various biological processes. One of the main applications of 2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-thien-3-yl-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide is in the study of the dopamine system. 2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-thien-3-yl-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide is a potent and selective dopamine D3 receptor agonist, which makes it a valuable tool for studying the role of the D3 receptor in various physiological processes.
properties
Product Name |
2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-thien-3-yl-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide |
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Molecular Formula |
C21H21N3O2S |
Molecular Weight |
379.5 g/mol |
IUPAC Name |
2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-thiophen-3-yl-4,6,7,8-tetrahydro-1H-quinoline-3-carboxamide |
InChI |
InChI=1S/C21H21N3O2S/c1-12-5-3-8-17(22-12)24-21(26)18-13(2)23-15-6-4-7-16(25)20(15)19(18)14-9-10-27-11-14/h3,5,8-11,19,23H,4,6-7H2,1-2H3,(H,22,24,26) |
InChI Key |
ODTVTKNTHDWUIX-UHFFFAOYSA-N |
SMILES |
CC1=NC(=CC=C1)NC(=O)C2=C(NC3=C(C2C4=CSC=C4)C(=O)CCC3)C |
Canonical SMILES |
CC1=NC(=CC=C1)NC(=O)C2=C(NC3=C(C2C4=CSC=C4)C(=O)CCC3)C |
Origin of Product |
United States |
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